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Compound of Interest

[3-(Morpholin-4-yl)propyl](propan-
Compound Name:
2-yllamine

Cat. No.: B7820057

Get Quote

Executive Summary

3-(Morpholin-4-yl)propylamine (CAS: 123-00-2), also known as N-(3-aminopropyl)morpholine,
is a critical bifunctional intermediate used in the synthesis of pharmaceuticals, surfactants, and
polymerization catalysts. Its structure features a saturated morpholine ring attached to a
primary amine via a propyl linker.

This guide provides a rigorous analysis of the spectroscopic signatures (NMR, IR, MS) required
for the structural validation of this compound. It is designed for analytical chemists and process
engineers who require definitive data for quality control and structural elucidation.[1]

Chemical Identity & Physical Properties

Before spectroscopic analysis, verify the physical state and purity of the sample.[1]
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Property Value Notes
3-(Morpholin-4-yl)propan-1-
IUPAC Name (_ P yerop
amine
C
H
Formula
N
o]
Molecular Weight 144.22 g/mol
Hygroscopic; absorbs CO
Appearance Colorless to pale yellow liquid
from air.
High boiling point requires
Boiling Point 224 °C J J p o a
vacuum for distillation.[1]
Density 0.987 g/mL (25 °C)
Use CDCI
N Miscible with water, ethanol,
Solubility orD

chloroform

O for NMR.[1]

Nuclear Magnetic Resonance (NMR)

Spectroscopy[2][3]1[4]1[5]
Sample Preparation[1]

e Solvent: Chloroform-d (CDCI

) is the standard solvent. It prevents exchange broadening of the amine protons (unless the
sample is very wet) and provides good solubility.[1] D

O can be used but will exchange the NH

protons, causing them to disappear.[1]
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e Concentration: ~10-20 mg in 0.6 mL solvent.[1]

o Reference: Tetramethylsilane (TMS) at 0.00 ppm.[1][2]

'H NMR Analysis (300-400 MHz, CDCI )

The proton spectrum is characterized by the symmetry of the morpholine ring and the distinct
triplet patterns of the propyl chain.
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. s . ) Structural
Shift (0, ppm) Multiplicity Integration Assignment
Context

Morpholine ring
(adjacent to

O-CH Oxygen).
Deshielded by
electronegative
0.

Triplet (
3.70 4H
Hz)

Triplet ( N-CH Propyl chain C1
2.75 2H (adjacent to

Hz) (Propyl) primary amine).

Triplet ( N-CH Morpholine ring
2.43 4H (adjacent to
Hz) (Ring) Nitrogen).

Propyl chain C3

(adjacent to

Triplet ( N-CH

2.35-2.40 2H .
Hz) (Propyl) Nitrogen). Often

overlaps with 2.
[1]43.

Morpholine

Quintet ( C-CH Propyl chain C2
1.64 2H (Middle

Hz) -C methylene).

Primary amine
protons.[1] Shift

1.37 Broad Singlet 2H -NH

varies with
concentration

and moisture.[1]

Key Diagnostic Feature: Look for the 4:4 ratio of the morpholine triplets (3.70 and 2.43 ppm).
The propyl chain appears as two triplets and a distinct quintet upfield.

13C NMR Analysis (75-100 MHz, CDCI )
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The carbon spectrum should display 5 distinct signals due to the symmetry of the morpholine

ring.
Shift (8, ppm) Carbon Type Assignment Notes
CH ) Most deshielded
67.0 Morpholine O-C ]
signal due to Oxygen.
Adjacent to
57.5 CH Propyl C3 Morpholine Nitrogen.
[1]
Symmetric carbons
53.8 CH Morpholine N-C Y ) )
next to Ring Nitrogen.
Adjacent to Primary
405 CH Propyl C1 Amine (-NH
).
Middle methylene
295 CH Propyl C2 Y

carbon.[1]

Note: If the sample contains carbonate salts (from CO

absorption), a peak at ~160 ppm may appear.[1]

NMR Assignment Logic Diagram

The following diagram illustrates the logical flow for assigning the NMR signals based on

electronegativity and symmetry.
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Deshielded by Oxygen 3.70 ppm (t, 4H)

Fig 1. Logical assignment of 1H NMR signals based on electronegativity.

———————————————————————————————————— Symmetric N-adj 2.43 ppm (t, 4H)

Molecular Structure

Tertiary Amine adj

O(CH2CH2)2N-CH2-CH2-CH2-NH2
| - T—_- Primary Amine adj

> 2.38 ppm (t, 2H)

Aliphatic Shielding 2.75 ppm (t, 2H)

1.64 ppm (quint, 2H)

Click to download full resolution via product page

Mass Spectrometry (MS)

Mass spectrometry is definitive for confirming the molecular weight and the presence of the
morpholine moiety.[1]

lonization & Molecular lon
» Method: Electron Impact (El) or Electrospray lonization (ESI).[1]

e Molecular lon (M+): m/z 144.[1]

o Nitrogen Rule: The even mass (144) confirms an even number of nitrogen atoms (2).

Fragmentation Pattern (El, 70 eV)

The fragmentation is dominated by alpha-cleavage adjacent to the nitrogen atoms.
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miz Abundance Fragment Structure  Mechanism
144 <10% M] Molecular lon.
[M - CH
Loss of primary amine
114 ~10% NH 'S orprimaty
tail (less common).
]
[Morpholine-CH
a-cleavage at propyl
100 100% (Base Peak) )
] chain.
[CH
= o-cleavage at primar
30 ~30% =NH cavage at primary
amine end.
]

Fragmentation Pathway

The formation of the base peak (m/z 100) is the most reliable identifier for N-alkyl morpholines.

[1]

Molecular lon (M+)
m/z 144
[Morph-CH2-CH2-CH2-NH2]+.

Fig 2. Primary fragmentation pathways in Electron Impact (El) Mass Spectrometry.
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Infrared (IR) Spectroscopy

IR spectroscopy is useful for confirming the functional groups, particularly the primary amine
and the ether linkage.[1][3]

¢ Method: ATR (Attenuated Total Reflectance) or Liquid Film (Neat).[1]

Wavenumber (cm

Intensity Assignment Notes
)
Characteristic of
primary amines (-NH
3300 - 3400 Medium, Broad N-H Stretch
). May appear as a
weak doublet.
Aliphatic C-H bonds
2800 - 2950 Strong C-H Stretch (CH
groups).
) Scissoring vibration of
1580 - 1650 Medium N-H Bend ] ]
the primary amine.
Diagnostic band for
1115 Strong C-O-C Stretch the morpholine ether
linkage.
) CH Methylene
1450 Medium )
Bend deformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scs.illinois.edu [scs.illinois.edu]

2. chem.libretexts.org [chem.libretexts.org]

3. IR Absorption Table [webspectra.chem.ucla.edu]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Analysis of 3-
(Morpholin-4-yl)propylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820057/docs#technical-guide-spectroscopic-
analysis-of-3-morpholin-4-yl-propylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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